Cas no 1362243-53-5 (2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1362243-53-5
• MF: C₁₅H₂₁BO₂
• MW: 244.137044668198
• MDL: MFCD10698533
• CID: 2120980
• PubChem ID: 72211562
• Update Time: 2025-05-21

2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AB62317
• EN300-705481
• CS-0137569
• Z2049763694
• 2-Cyclopropylbenzene-1-boronic Acid Pinacol Ester
• SY046948
• WS-00141
• AT13859
• 1362243-53-5
• DA-11364
• MFCD10698533
• (2-CYCLOPROPYLPHENYL)BORONIC ACID PINACOL ESTER
• 2-Cyclopropylphenylboronic Acid Pinacol Ester
• 2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD10698533
• Inchi： 1S/C15H21BO2/c1-14(2)15(3,4)18-16(17-14)13-8-6-5-7-12(13)11-9-10-11/h5-8,11H,9-10H2,1-4H3
• InChI Key： UBDGFSVRSANTJW-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2C2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.1634601g/mol
• Monoisotopic Mass: 244.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1362243-53-5)

2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1362243-53-5) is a highly specialized boronic ester compound widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of arylboronates, which are pivotal intermediates in pharmaceutical and agrochemical research. Its unique cyclopropylphenyl moiety and dioxaborolane structure make it a valuable building block for constructing complex molecular architectures.

The growing interest in boron-containing compounds stems from their versatility in drug discovery and material science. Researchers frequently search for "boronic ester applications" or "CAS 1362243-53-5 uses" to explore its potential in catalysis and bioconjugation. Recent advancements in green chemistry have also highlighted the role of such compounds in reducing synthetic steps and minimizing waste, aligning with the global push for sustainable chemistry.

From a structural perspective, the tetramethyl-1,3,2-dioxaborolane group enhances stability and reactivity, making it ideal for palladium-catalyzed reactions. This feature is often queried in search engines as "how to handle air-sensitive boronates" or "best practices for storing dioxaborolanes." Proper handling under inert atmospheres (e.g., nitrogen or argon) is critical to maintain its efficacy, a topic of high relevance in laboratory safety protocols.

In the context of medicinal chemistry, 2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has garnered attention for its potential in designing kinase inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are frequently discussed in forums focusing on "next-generation therapeutics" and "small-molecule drug development." Its boronate ester functionality allows for selective binding to biological targets, a property leveraged in high-throughput screening.

The compound's CAS No. 1362243-53-5 is often cross-referenced in patents and scientific literature, particularly in studies involving C-H functionalization and late-stage diversification. Queries like "synthetic routes to cyclopropylphenylboronates" or "1362243-53-5 supplier" reflect its commercial and academic demand. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are essential for quality control, addressing common questions like "how to characterize boronates."

Emerging trends in precision medicine and biocompatible materials further underscore the relevance of this compound. For instance, its incorporation into fluorescent probes or metal-organic frameworks (MOFs) is an active area of research. Searches for "boronate-based sensors" or "MOF design with boronates" highlight its interdisciplinary appeal. Additionally, its role in photoredox catalysis aligns with the rising interest in visible-light-driven reactions.

In summary, 2-(2-Cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1362243-53-5) exemplifies the intersection of synthetic utility and innovative applications. Its adaptability across pharmaceuticals, materials science, and catalysis ensures its continued prominence in research. By addressing frequently searched topics like "boronic ester stability" and "cyclopropylphenylboronate synthesis," this overview bridges the gap between technical expertise and user-driven inquiries.